Cas no 2034441-80-8 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide
• CAS No: 2034441-80-8
• MF: C₁₇H₁₆FNO₄S
• MW: 349.3766
• CID: 5351138
• Update Time: 2025-05-20

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzenesulfonamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-fluorobenzenesulfonamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C17H16FNO4S/c1-17(20,16-10-12-4-2-3-5-15(12)23-16)11-19-24(21,22)14-8-6-13(18)7-9-14/h2-10,19-20H,11H2,1H3
• InChI Key： SLGVPXABQRHJRQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])F)(N([H])C([H])([H])C(C([H])([H])[H])(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 2.5
• Topological Polar Surface Area: 87.9

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide

Professional Introduction to N-[2-(1-benzofuran-2-yl-2-hydroxypropyl)]-4-fluorobenzene-1-sulfonamide

N-[2-(1-benzofuran-2-yl-2-hydroxypropyl)]-4-fluorobenzene-1-sulfonamide (CAS No. 2034441-80-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a benzofuran moiety with a fluorinated benzene sulfonamide group, making it a promising candidate for further exploration in drug discovery and development.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. Specifically, the 1-benzofuran-2-yl substituent in this compound contributes to its potential bioactivity by enabling favorable interactions with enzymes and receptors. The presence of a hydroxyl group on the propyl chain further enhances the compound's solubility and reactivity, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. N-[2-(1-benzofuran-2-yl-2-hydroxypropyl)]-4-fluorobenzene-1-sulfonamide has been subjected to virtual screening against various protein targets, revealing potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The fluorine atom in the benzene ring is particularly noteworthy, as it can modulate the electronic properties of the molecule and improve its metabolic stability.

In vitro studies have demonstrated that this compound exhibits notable inhibitory activity against certain kinases and enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the signaling cascades involved in tumor growth and progression. The hydroxyl group also plays a crucial role in these interactions, potentially facilitating hydrogen bonding with key residues in the target proteins.

The synthesis of N-[2-(1-benzofuran-2-yl-2-hydroxypropyl)]-4-fluorobenzene-1-sulfonamide involves multi-step organic transformations, including Suzuki-Miyaura cross-coupling reactions and nucleophilic substitution processes. These synthetic strategies are well-established in the pharmaceutical industry and allow for the efficient production of complex molecules. The use of advanced catalytic systems has further optimized these reactions, enabling higher yields and purities of the final product.

The pharmacokinetic properties of this compound are also of great interest. Preliminary pharmacokinetic studies indicate that it exhibits reasonable bioavailability and metabolic stability, suggesting its potential for therapeutic use. However, further investigations are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile. These studies will be crucial in determining the optimal dosing regimens and formulation strategies for future clinical applications.

The growing interest in fluorinated aromatic compounds stems from their unique physicochemical properties, which can enhance drug efficacy and reduce side effects. The fluorine atom's ability to increase lipophilicity and metabolic stability makes it an attractive moiety for drug design. In particular, 4-fluorobenzene sulfonamides have shown promise in various therapeutic areas due to their ability to modulate enzyme activity and receptor binding.

Ongoing research efforts are focused on exploring derivatives of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide to improve its pharmacological profile. By modifying substituents or exploring different scaffolds, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, which facilitate the exchange of knowledge and resources.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. These algorithms can analyze vast datasets to identify patterns and correlations that may not be apparent through traditional methods. In the case of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide, machine learning models have been used to predict potential binding sites and optimize synthetic routes.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-fluorobenzene-1-sulfonamide (CAS No. 2034441-80-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising bioactivity make it a valuable tool for further research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing new therapies for various diseases.